Cas no 898782-68-8 (Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate)

Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate is a specialized organic compound featuring a thiomorpholine moiety linked to a phenyl ring, further connected to an octanoate ester with a ketone functionality at the 8-position. This structure suggests potential utility in pharmaceutical or agrochemical research, particularly in drug discovery and intermediate synthesis. The thiomorpholine group may enhance solubility or biological activity, while the ketone and ester functionalities offer reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies or as a scaffold for developing novel bioactive molecules. The compound’s purity and stability are critical for reproducible experimental outcomes.
Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate structure
898782-68-8 structure
Product Name:Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate
CAS No:898782-68-8
MF:C21H31NO3S
MW:377.540745019913
MDL:MFCD03842799
CID:866891
PubChem ID:24725460
Update Time:2025-06-07

Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 8-oxo-8-[2-(thiomorpholin-4-ylmethyl)phenyl]octanoate
    • ETHYL 8-OXO-8-[2-(THIOMORPHOLINOMETHYL)PHENYL]OCTANOATE
    • Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate
    • MFCD03842799
    • Ethyl 8-oxo-8-{2-[(thiomorpholin-4-yl)methyl]phenyl}octanoate
    • MS-21490
    • ETHYL8-OXO-8-[2-(THIOMORPHOLINOMETHYL)PHENYL]OCTANOATE
    • AKOS016021167
    • 898782-68-8
    • DTXSID00643855
    • MDL： MFCD03842799
    • Inchi： 1S/C21H31NO3S/c1-2-25-21(24)12-6-4-3-5-11-20(23)19-10-8-7-9-18(19)17-22-13-15-26-16-14-22/h7-10H,2-6,11-17H2,1H3
    • InChI Key： DUHWTYQBTBHJQL-UHFFFAOYSA-N
    • SMILES： S1CCN(CC1)CC1C=CC=CC=1C(CCCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 377.20200
  • Monoisotopic Mass: 377.20246502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • Density: 1.102
  • Boiling Point: 506.5°C at 760 mmHg
  • Flash Point: 260.1°C
  • Refractive Index: 1.544
  • PSA: 71.91000
  • LogP: 4.25970

Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate Security Information

  • Storage Condition：(BD312713)

Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 8-oxo-8-2-(thiomorpholinomethyl)phenyloctanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205450-1g
ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8 97%
1g
 ￡540.00 2022-03-01
Fluorochem
205450-2g
ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
205450-5g
ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8 97%
5g
 ￡2025.00 2022-03-01
Ambeed
A677980-1g
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8 95+%
1g
 $437.0 2025-04-15
abcr
AB365475-1 g
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate, 97%; .
 898782-68-8 97%
1g
 €932.90 2023-04-26
TRC
E097750-250mg
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8
250mg
 $ 440.00 2022-06-05
TRC
E097750-500mg
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8
500mg
 $ 735.00 2022-06-05
Chemenu
CM528758-1g
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate
 898782-68-8 95%
1g
 $*** 2023-05-29
abcr
AB365475-1g
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate, 97%; .
 898782-68-8 97%
1g
 €932.10 2025-04-15
abcr
AB365475-2g
Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate, 97%; .
 898782-68-8 97%
2g
 €1674.30 2025-04-15

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